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Compound of Interest

Compound Name: tert-Butyl L-valinate hydrochloride

Cat. No.: B554923 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for tert-Butyl L-valinate hydrochloride, including detailed operational and

disposal plans to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
tert-Butyl L-valinate hydrochloride is classified as a substance that can cause skin irritation,

serious eye irritation, and respiratory irritation.[1][2] Adherence to proper safety protocols is

crucial to mitigate these risks.

Recommended Personal Protective Equipment (PPE):

A multi-layered approach to personal protection is necessary to ensure minimal exposure.
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PPE Category Item Standard

Eye/Face Protection
Chemical safety goggles or a

full face shield.

NIOSH (US) or EN 166 (EU)

approved.[3]

Skin Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Inspect for degradation or

punctures before use.[4]

Full-sleeved lab coat. ---

Long pants and closed-toe

shoes.
Ensure no exposed skin.[4]

Respiratory Protection
NIOSH-approved respirator

with a particulate filter.

Recommended for operations

generating dust or aerosols.[4]

Full-face respirator.
To be used in cases of

insufficient ventilation.[4]

Operational Plan for Safe Handling
A systematic workflow is critical for minimizing exposure and preventing contamination.

Step-by-Step Handling Procedure:

Pre-Operational Checks:

Ventilation: All handling, especially weighing, should occur in a well-ventilated area,

preferably within a chemical fume hood.[3][5]

Emergency Equipment: Verify the accessibility and functionality of a safety shower and an

eyewash station.[4]

Spill Kit: Ensure a chemical spill kit suitable for powdered reagents is readily available.[4]

Review SDS: Familiarize yourself with the Safety Data Sheet (SDS) for tert-Butyl L-
valinate hydrochloride.

Handling the Compound:
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Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing: Conduct all weighing operations within a chemical fume hood to control dust.[4]

Solution Preparation: When dissolving, add the solid compound to the solvent slowly to

prevent splashing.[4]

Dust Prevention: Handle the solid material with care to avoid the formation of dust and

aerosols.[1][2]

Post-Handling Procedures:

Decontamination: Thoroughly wash hands with soap and water after handling is complete.

[3]

Storage: Store tert-Butyl L-valinate hydrochloride in a tightly closed container in a dry,

cool, and well-ventilated place.[1][2] Recommended storage temperature is between 0-

5°C.[2]

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

Waste Management Protocol:

Waste Collection: All materials contaminated with tert-Butyl L-valinate hydrochloride, such

as disposable gloves, weighing paper, and other labware, must be collected in a designated

and clearly labeled hazardous waste container.[4]

Disposal Method: Dispose of the hazardous waste in accordance with all applicable local,

state, and federal environmental control regulations.[2][5] It is recommended to use a

licensed disposal company for surplus and non-recyclable solutions.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for tert-Butyl L-valinate hydrochloride.
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Property Value

Molecular Formula C9H20ClNO2

Molecular Weight 209.71 g/mol

Melting Point 142.0 to 146.0 °C[2]

Boiling Point 241.7°C at 760mmHg[2]

Flash Point 100°C[2]

Storage Temperature 0-5°C[2]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of tert-Butyl L-
valinate hydrochloride, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.echemi.com/produce/pr23112734809-l-valine-tert-butyl-ester-hydrochloride.html
https://www.echemi.com/produce/pr23112734809-l-valine-tert-butyl-ester-hydrochloride.html
https://www.echemi.com/produce/pr23112734809-l-valine-tert-butyl-ester-hydrochloride.html
https://www.echemi.com/produce/pr23112734809-l-valine-tert-butyl-ester-hydrochloride.html
https://www.benchchem.com/product/b554923?utm_src=pdf-body
https://www.benchchem.com/product/b554923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (in Fume Hood)

Post-Handling & Disposal

Review SDS

Check Emergency
Equipment

Don Appropriate
PPE

Weigh Compound

Prepare Solution

Decontaminate
Work Area & Wash Hands

Store Chemical
Properly

Collect Contaminated
Waste

Dispose via Licensed
Contractor

Click to download full resolution via product page

Caption: Workflow for safe handling of tert-Butyl L-valinate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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